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Compound of Interest

Compound Name: n-Octatriacontane-d78

Cat. No.: B12315386 Get Quote

This technical guide provides a comprehensive overview of the physical characteristics of n-
Octatriacontane-d78. Designed for researchers, scientists, and drug development

professionals, this document summarizes key quantitative data, outlines detailed experimental

methodologies for the determination of these properties, and presents a logical workflow for a

common experimental procedure.

Note on Data Availability: Experimental data for n-Octatriacontane-d78 is not widely available

in the public domain. The information presented herein combines predicted data for the

deuterated compound with experimental data for its non-deuterated analogue, n-

Octatriacontane (CAS No. 7194-85-6). The physical properties of deuterated compounds are

generally very similar to their non-deuterated counterparts.

Core Physical and Chemical Properties
n-Octatriacontane-d78 is a deuterated long-chain alkane. Its fundamental properties are

summarized below.
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Property
Value (n-Octatriacontane-
d78)

Value (n-Octatriacontane)

Chemical Formula C₃₈D₇₈ C₃₈H₇₈[1]

Molecular Weight 613.518 g/mol (Predicted)[2] 535.03 g/mol [1]

CAS Number 1219803-25-4[2] 7194-85-6

Physical Form - Flakes

Melting Point - 77-79 °C

Boiling Point
510.9 ± 13.0 °C at 760 mmHg

(Predicted)[2]
-

Density 0.8 ± 0.1 g/cm³ (Predicted)[2] -

Flash Point 387.2 ± 9.4 °C (Predicted)[2] Not applicable

Vapor Pressure
0.0 ± 0.6 mmHg at 25°C

(Predicted)[2]
-

Refractive Index 1.456 (Predicted)[2] -

LogP 20.95 (Predicted)[2] -

Solubility
Insoluble in water; Soluble in

nonpolar organic solvents.

Insoluble in water; Soluble in

nonpolar organic solvents.[3]

Experimental Protocols
Detailed methodologies for determining key physical characteristics of long-chain alkanes like

n-Octatriacontane-d78 are provided below. These are generalized protocols and may require

optimization based on the specific equipment and sample characteristics.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline compound, this transition occurs over a narrow temperature range.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the n-Octatriacontane-d78 sample is completely dry. If the

sample consists of large crystals, gently pulverize it into a fine powder using a mortar and

pestle.[4]

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample. A small amount of the solid will be forced into the tube.[5]

Packing the Sample: Invert the capillary tube and tap it gently on a hard surface to cause the

solid to fall to the sealed end. To achieve tight packing, the capillary tube can be dropped

through a long, narrow tube (e.g., a glass tube) onto the benchtop. The packed sample

height should be approximately 2-3 mm.[5]

Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.

If the approximate melting point is unknown, a rapid initial heating can be performed to get

an estimate.

For an accurate measurement, begin heating at a moderate rate until the temperature is

about 15-20°C below the expected melting point.

Decrease the heating rate to approximately 1-2°C per minute.

Record the temperature at which the first droplet of liquid is observed (the beginning of the

melting range).
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Record the temperature at which the entire sample has turned into a clear liquid (the end

of the melting range).

Purity Assessment: A sharp melting point range (0.5-1°C) is indicative of a pure compound. A

broad melting range suggests the presence of impurities.[2]

Solubility Determination
The solubility of a substance is its ability to dissolve in a solvent to form a homogeneous

solution. Alkanes are nonpolar and are generally soluble in nonpolar solvents and insoluble in

polar solvents like water.

Apparatus:

Test tubes with stoppers

Pipettes or graduated cylinders

Vortex mixer (optional)

Water bath (for temperature control if necessary)

Procedure:

Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol,

hexane, toluene).

Qualitative Assessment:

Add approximately 2-3 mL of the chosen solvent to a test tube.

Add a small, measured amount of n-Octatriacontane-d78 (e.g., 10 mg) to the test tube.

Stopper the test tube and shake it vigorously for 1-2 minutes. A vortex mixer can be used

for more consistent mixing.

Allow the mixture to stand and observe if the solid dissolves completely. If two distinct

layers form or if solid material remains undissolved, the compound is considered insoluble
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or sparingly soluble in that solvent.

Quantitative Assessment (if required):

Prepare a saturated solution of n-Octatriacontane-d78 in a specific solvent at a

controlled temperature.

Carefully separate a known volume of the saturated solution from any undissolved solid.

Evaporate the solvent from the known volume of the solution.

Weigh the remaining solid residue to determine the mass of n-Octatriacontane-d78 that

was dissolved.

Calculate the solubility in terms of g/L or mol/L.

Visualized Experimental Workflow
The following diagram illustrates a typical workflow for determining the melting point of a solid

organic compound like n-Octatriacontane-d78.
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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